Cas no 864860-89-9 (5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide)

5-Chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide is a specialized benzothiazole-derived compound with potential applications in medicinal chemistry and biochemical research. Its structure features a chloro-nitrobenzamide moiety linked to a dimethyl-substituted benzothiazole ring, offering unique electronic and steric properties. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (methyl) groups enhances its reactivity and selectivity in chemical transformations. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound's purity and stability under standard laboratory conditions further support its utility in rigorous experimental settings.

5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide structure

864860-89-9 structure

Product Name:5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide

CAS No:864860-89-9

MF:C₁₆H₁₂ClN₃O₃S

MW:361.802781105042

CID:5750783

PubChem ID:4146426

Update Time:2025-05-23

5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

- 5-chloro-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-nitrobenzamide
- Benzamide, 5-chloro-N-(4,5-dimethyl-2-benzothiazolyl)-2-nitro-
- F1300-0306
- 864860-89-9
- 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide
- AKOS024605000
- Inchi： 1S/C16H12ClN3O3S/c1-8-3-6-13-14(9(8)2)18-16(24-13)19-15(21)11-7-10(17)4-5-12(11)20(22)23/h3-7H,1-2H3,(H,18,19,21)
- InChI Key： ZJOONUCGEWTYCR-UHFFFAOYSA-N
- SMILES： C(NC1=NC2=C(C)C(C)=CC=C2S1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

Exact Mass: 361.0287901g/mol
Monoisotopic Mass: 361.0287901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 503
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 116Å²

Experimental Properties

Density: 1.498±0.06 g/cm3(Predicted)
pka: 7.75±0.70(Predicted)

5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1300-0306-2μmol	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1300-0306-5μmol	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1300-0306-10μmol	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1300-0306-20μmol	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1300-0306-1mg	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1300-0306-2mg	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1300-0306-3mg	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1300-0306-4mg	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1300-0306-5mg	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1300-0306-10mg	5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide	864860-89-9	90%+	10mg	$79.0	2023-05-17

5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide Related Literature

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Additional information on 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide

Research Briefing on 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide (CAS: 864860-89-9)

Recent studies on 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide (CAS: 864860-89-9) have highlighted its potential as a bioactive compound in medicinal chemistry. This benzothiazole derivative has garnered attention due to its unique structural features and promising pharmacological properties. Researchers have focused on its synthesis, mechanism of action, and therapeutic applications, particularly in the context of antimicrobial and anticancer activities.

The compound's structure, characterized by a benzothiazole core substituted with a nitrobenzamide moiety, suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic approaches have optimized the yield and purity of 864860-89-9, enabling more detailed pharmacological evaluations. Advanced techniques like NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular configuration and stability.

In vitro studies have demonstrated that 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide exhibits significant inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings position it as a candidate for further development as an antimicrobial agent.

Additionally, preliminary anticancer screenings have revealed that 864860-89-9 induces apoptosis in certain cancer cell lines, particularly those associated with colorectal and breast cancers. Researchers attribute this activity to the compound's ability to modulate key signaling pathways, such as the PI3K/AKT cascade. Molecular docking studies suggest high affinity for specific kinase domains, though further validation is required.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies indicate moderate bioavailability and metabolic stability, prompting investigations into prodrug formulations or structural modifications. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward preclinical trials.

In conclusion, 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-nitrobenzamide represents a versatile scaffold with dual antimicrobial and anticancer potential. Ongoing research aims to elucidate its full therapeutic spectrum while improving its drug-like properties. The compound's progress exemplifies the intersection of synthetic chemistry and biomedical research in developing novel therapeutic agents.